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Compound of Interest

2,5-dichloro-N-methylaniline
Compound Name:
hydrochloride

Cat. No.: B1421641

An In-depth Technical Guide to the Solubility of 2,5-dichloro-N-methylaniline Hydrochloride
in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2,5-
dichloro-N-methylaniline hydrochloride. Designed for researchers, scientists, and
professionals in drug development, this document delves into the theoretical principles
governing its solubility, summarizes the available qualitative data, and presents a detailed,
field-proven protocol for empirical solubility determination. By synthesizing fundamental
physicochemical concepts with practical experimental workflows, this guide aims to equip
scientists with the necessary knowledge to effectively handle and utilize this compound in
various organic solvent systems.

Introduction: The Significance of Solubility

2,5-dichloro-N-methylaniline hydrochloride (C7HsCIsN, M.W.: 212.50 g/mol ) is a
halogenated aromatic amine derivative used as a chemical intermediate and reagent in various
research and synthesis applications, including proteomics and the development of
pharmaceuticals and agrochemicals.[1] The hydrochloride salt form is specifically designed to
enhance stability and, crucially, to modify its solubility profile compared to the free base, 2,5-
dichloro-N-methylaniline.[1][2]
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Understanding the solubility of this compound in organic solvents is paramount for its practical
application. Solubility dictates the choice of solvent for chemical reactions, influences the
efficiency of purification methods such as crystallization, and is a critical parameter in the
formulation of products. This guide provides a foundational understanding of the factors
governing the solubility of this specific molecule and a practical framework for its experimental

determination.

2,5-dichloro-N-methylaniline hydrochloride

Factors Influencing Solubility

lonic Group Nonpolar Core Temperature
(-NH2+CH3 CI-) (Dichloro-aromatic) P

wors disfavors

Solvent Propertiesx

Hydrogen Bonding

Polarity
(Protic vs. Aprotic)
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1. Preparation
Add excess solid solute
to known volume of solvent.

l

2. Equilibration
Agitate in thermostatic shaker
(e.g., 24-72h at 25°C).

'

3. Phase Separation
Centrifuge to pellet
undissolved solid.

'

4. Sampling & Filtration
Withdraw supernatant.
Filter through 0.22pm syringe filter.

l

5. Dilution & Analysis
Dilute sample accurately.
Quantify concentration via validated HPLC method.

End
Calculate solubility (mg/mL or mol/L).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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